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Compound of Interest

Compound Name: SLU-PP-1072

Cat. No.: B12388291

Get Quote

For research use only. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with SLU-PP-1072. The following guidelines are

based on standard laboratory practices for handling chemical compounds and should be

supplemented by a formal risk assessment specific to your laboratory's procedures. A specific

Safety Data Sheet (SDS) for SLU-PP-1072 is not readily available; therefore, a precautionary

approach is essential.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling SLU-PP-1072 to minimize exposure and

ensure personal safety.
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Equipment Specification Purpose

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects eyes from dust

particles and splashes.

Hand Protection Nitrile or butyl rubber gloves.

Provides a barrier against skin

contact. Given that Dimethyl

Sulfoxide (DMSO) is a

common solvent for this

compound and can penetrate

nitrile gloves, butyl gloves are

recommended when working

with solutions.

Body Protection
A fully buttoned laboratory

coat.

Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended,

especially when handling the

powder or preparing solutions.

Minimizes inhalation of the

powder.

Operational Plan: Handling and Storage
SLU-PP-1072 is a solid powder and should be handled with care to avoid creating dust.

Handling:

Engineering Controls: Handle in a chemical fume hood to minimize inhalation exposure.

Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure.

Solution Preparation: SLU-PP-1072 is soluble in DMSO.[1] Prepare solutions in a fume

hood. Sonication may be required to fully dissolve the compound.[1]

Storage: Proper storage is crucial to maintain the stability and integrity of SLU-PP-1072.
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Form Storage Temperature Duration

Solid Powder -20°C Long-term (months to years)[2]

0 - 4°C Short-term (days to weeks)[2]

Stock Solution (in DMSO) -80°C Up to 6 months[3]

-20°C Up to 1 month[3]

Store in a dry, dark place.[2]

Disposal Plan
All waste containing SLU-PP-1072 must be treated as hazardous chemical waste and

disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect any unused solid SLU-PP-1072 and contaminated consumables (e.g.,

weigh boats, pipette tips) in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Solutions of SLU-PP-1072, particularly those in DMSO, should be collected in

a separate, labeled hazardous waste container for organic solvents. Do not pour down the

drain.[4] DMSO can facilitate the absorption of other chemicals through the skin, making

proper disposal of DMSO-containing waste critical.

Mechanism of Action and Signaling Pathway
SLU-PP-1072 is a dual inverse agonist of the Estrogen-Related Receptors alpha (ERRα) and

gamma (ERRγ).[1][3][5] These receptors are nuclear receptors that regulate cellular

metabolism.[4][6] In prostate cancer cells, ERRα and ERRγ have been implicated in promoting

the Warburg effect, a metabolic shift where cancer cells preferentially use glycolysis for energy

production even in the presence of oxygen.[4][6]

By acting as an inverse agonist, SLU-PP-1072 inhibits the constitutive activity of ERRα and

ERRγ. This disruption of ERRα/γ signaling leads to several downstream effects in prostate

cancer cells:
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Inhibition of the Warburg Effect: SLU-PP-1072 alters the metabolic profile of the cancer cells,

moving them away from aerobic glycolysis.[4][6]

Cell Cycle Dysregulation: The compound interferes with the normal progression of the cell

cycle.[1][3]

Induction of Apoptosis: Ultimately, the metabolic and cell cycle disruptions lead to

programmed cell death (apoptosis).[1][3][4]
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Caption: Signaling pathway of SLU-PP-1072 in prostate cancer cells.
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Physical and Chemical Properties
Property Value

CAS Number 2285432-57-5

Molecular Formula C₁₈H₁₂N₂O₃S

Molecular Weight 336.36 g/mol

Appearance Solid Powder

Solubility Soluble in DMSO

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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